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Compound of Interest

Compound Name: Esprocarb

Cat. No.: B1220993

An In-depth Technical Guide to the Molecular Structure and Formula of Esprocarb
(C15H23NOS)

Abstract

Esprocarb is a synthetic thiocarbamate herbicide used for the pre- and post-emergence
control of annual weeds, particularly in rice cultivation.[1] Its efficacy is rooted in its specific
molecular structure which facilitates the inhibition of very long-chain fatty acid synthesis in
plants.[2] This document provides a comprehensive overview of Esprocarb, detailing its
molecular characteristics, physicochemical properties, synthesis pathway, mechanism of
action, and common analytical protocols. All quantitative data is presented in structured tables,
and key processes are visualized using diagrams compliant with specified technical standards.
This guide is intended for researchers, scientists, and professionals in drug development and
agrochemical science.

Chemical Identity and Molecular Structure

Esprocarb is a chiral compound containing a stereogenic center within its 1,2-dimethylpropyl
group, and it is typically supplied as a racemic mixture.[3] The core structure consists of a
thiocarbamate functional group with ethyl and 1,2-dimethylpropyl substituents on the nitrogen
atom and a benzyl group attached to the sulfur atom.

Table 1: Chemical Identifiers for Esprocarb
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Identifier Value Reference
Molecular Formula C15H23NOS [31[4]
Molecular Weight 265.41 g/mol

S-benzyl ethyl[(2Z)-3-
IUPAC Name methylbutan-2-

ylJcarbamothioate

CAS Number 85785-20-2

CCN(C(C)C(C)C)C(=0)scC1=
CC=CcC=C1

Canonical SMILES

| INChl Key | BXEHUCNTIZGSOJ-UHFFFAOYSA-N | |
Caption: 2D Molecular Structure of Esprocarb.

Physicochemical Properties

Esprocarb is a yellowish, odorless liquid under standard conditions. Its properties are critical
for its formulation, application, and environmental fate.

Table 2: Physicochemical Properties of Esprocarb

Property Value Reference
Physical State Liquid

Appearance Yellowish liquid

Density 1.035 g/mL

Melting Point <25°C

Boiling Point 135 °C

Water Solubility 4.9 mg/L (0.0049 g/L)

| Vapor Pressure | 10.1 mPa | |
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Synthesis Pathway

The commercial synthesis of Esprocarb is a multi-step process. It begins with the formation of
a chiral amine, which is then converted to a thiocarbamate and finally alkylated to yield the final
product.

1,2-dimethylpropylamine

(chiral intermediate) Ethyl Chioroformate

Thiolation Agent

N-ethylcarbamate derivative (e.g., Carbon Disulfide)

Thiocarbamate Intermediate Benzyl Chloride

Esprocarb
(Final Product)

Click to download full resolution via product page

Caption: General Synthesis Pathway for Esprocarb.

Mechanism of Action

Esprocarb is classified as a Group K3 herbicide. Its mode of action is the inhibition of the
synthesis of very long-chain fatty acids (VLCFAS) in susceptible plant species. VLCFAs are
essential components of plant waxes and cuticles, and their disruption leads to growth
inhibition and eventual death of the weed.
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Caption: Esprocarb's Inhibition of VLCFA Synthesis.

Metabolic Pathway

The metabolism of thiocarbamate herbicides like Esprocarb in organisms such as mammals
typically involves phase | and phase Il reactions. Phase | reactions, often mediated by
cytochrome P450 (CYP) enzymes, can include hydrolysis of the thioester linkage and
oxidation. Hydrolysis breaks down the molecule into less toxic components. These metabolites
can then undergo phase Il conjugation for excretion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Molecular structure and formula of Esprocarb
(C15H23NOS).]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1220993#molecular-structure-and-formula-of-
esprocarb-c15h23n0s]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.sigmaaldrich.com/FR/fr/product/sial/33898
https://en.wikipedia.org/wiki/Esprocarb
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/1177.htm
https://www.smolecule.com/products/s606319
https://www.benchchem.com/product/b1220993#molecular-structure-and-formula-of-esprocarb-c15h23nos
https://www.benchchem.com/product/b1220993#molecular-structure-and-formula-of-esprocarb-c15h23nos
https://www.benchchem.com/product/b1220993#molecular-structure-and-formula-of-esprocarb-c15h23nos
https://www.benchchem.com/product/b1220993#molecular-structure-and-formula-of-esprocarb-c15h23nos
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1220993?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220993?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

